2,2-Diphenyl-1,3-benzodioxol-5-carbaldehyde

• Molecular Formula: C20H14O3
• Molecular Weight: 302.3 g/mol
• IUPAC Name: 2,2-diphenyl-1,3-benzodioxole-5-carbaldehyde
• InChI: InChI=1S/C20H14O3/c21-14-15-11-12-18-19(13-15)23-20(22-18,16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14H
• InChI Key: KSGHZBIXFLLYND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2(OC3=C(O2)C=C(C=C3)C=O)C4=CC=CC=C4

Description

2,2-Diphenyl-1,3-benzodioxol-5-carbaldehyde is a useful research compound. Its molecular formula is C20H14O3 and its molecular weight is 302.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-2,2-diphenyl-1,3-benzodioxol (70 g) in 440 ml of tetrahydrofuran are treated at -78° C. with 125 ml of a 1.6M solution of butyllithium in n-hexane. After 10 minutes 40 ml of dimethylformamide are added thereto and the mixture is left to warm to -10° C. Thereafter, 70 ml of 20% aqueous phosphoric acid and 500 ml of ethyl acetate are added, the organic phase is separated and evaporated. The residue is recrystallized from 130 ml of ethanol. 49.5 g of 2,2-diphenyl-1,3-benzodioxol-5-carbaldehyde are obtained.